Cas no 7496-78-8 (N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]acetamide)

N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]acetamide structure
7496-78-8 structure
Product Name:N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]acetamide
CAS No:7496-78-8
MF:C15H12N2OS
MW:268.333581924438
CID:980719
PubChem ID:346945
Update Time:2025-04-19

N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]acetamide
    • acetamide, N-[4-(2-naphthalenyl)-2-thiazolyl]-
    • N-[4-(2-Naphthyl)-1,3-thiazol-2-yl]acetamide
    • N1-[4-(2-naphthyl)-1,3-thiazol-2-yl]acetamide
    • DTXSID30323971
    • Oprea1_178003
    • NSC405327
    • CHEMBL1517498
    • N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)acetamide
    • CCG-332
    • AKOS001303699
    • Oprea1_842730
    • MLS001182055
    • NSC-405327
    • SMR000567838
    • HMS2861P22
    • 7496-78-8
    • Inchi: 1S/C15H12N2OS/c1-10(18)16-15-17-14(9-19-15)13-7-6-11-4-2-3-5-12(11)8-13/h2-9H,1H3,(H,16,17,18)
    • InChI Key: WUFHNLIBJYEIJY-UHFFFAOYSA-N
    • SMILES: S1C(NC(C)=O)=NC(=C1)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 268.06716
  • Monoisotopic Mass: 268.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99
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